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Compound of Interest

Compound Name: 2-tert-Butoxyethanol

Cat. No.: B042023

Essential Safety and Handling Guide for 2-tert-
Butoxyethanol

This guide provides immediate, essential safety and logistical information for handling 2-tert-
Butoxyethanol (CAS 7580-85-0), also known as Ethylene glycol mono-tert-butyl ether. It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Personal Protective Equipment (PPE)

When handling 2-tert-Butoxyethanol, it is crucial to use appropriate personal protective
equipment to prevent exposure. The following table summarizes the recommended PPE.
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PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety Goggles

Tightly fitting with side-shields,
conforming to EN 166 (EU) or
NIOSH (US) standards.[1]

Skin Protection

Gloves and Protective Clothing

Chemically impervious gloves
(inspect before use) and
fire/flame resistant clothing are

mandatory.[1]

Respiratory Protection

Full-face Respirator

To be used if exposure limits
are exceeded, or if irritation or
other symptoms are

experienced.[1]

Occupational Exposure Limits

Currently, specific occupational exposure limits for 2-tert-Butoxyethanol have not been

established. Therefore, it is imperative to handle this chemical with care in a well-ventilated

area to minimize inhalation exposure.[2]

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are critical to maintaining a safe laboratory

environment.

Handling Procedures

» Ventilation: Always handle 2-tert-Butoxyethanol in a well-ventilated area, such as under a

chemical fume hood, to minimize vapor inhalation.[1]

« Ignition Sources: Keep the chemical away from heat, hot surfaces, sparks, open flames, and

other ignition sources.[1] No smoking should be permitted in the handling area.[1]

» Equipment: Use non-sparking tools and explosion-proof electrical, ventilating, and lighting

equipment.[1]
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Static Discharge: Take precautionary measures to prevent static discharge.[1] Ground and
bond containers and receiving equipment.[1]

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling. Contaminated work clothing should not be allowed out of the
workplace and must be washed before reuse.[2]

Storage Plan

Store containers in a dry, cool, and well-ventilated place.[1]
Keep containers tightly closed.[1]

Store away from incompatible materials, such as strong oxidants, and foodstuff containers.

[11[3]
Keep in the dark and protected from sunlight.[3]

The storage area should have a fireproof structure.[3]

Disposal Plan

Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[1][2]

¢ Waste should be sent to a permitted industrial waste facility.[2]

Incineration in a permitted waste incineration facility is a possible disposal alternative.[2]

Spill Management

In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Evacuate: Evacuate personnel to a safe area.[1]

o Ventilate: Ensure adequate ventilation of the spill area.[1]

Remove Ignition Sources: Remove all sources of ignition.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4829OxtBnv70k17zHvu9lxtD7SSSSSS--
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
http://www.ysgroup.com.tw/download.php?JUI5JUY5JURFTCVGQ0RBJUUwJTIxNiUxNCVCRkwlRDIlRTklRTclOUV6JTA3YiVENCU1RSVEQjdqJTlFJTNGJTFEJTE5JURCJUZCJTA3
http://www.ysgroup.com.tw/download.php?JUI5JUY5JURFTCVGQ0RBJUUwJTIxNiUxNCVCRkwlRDIlRTklRTclOUV6JTA3YiVENCU1RSVEQjdqJTlFJTNGJTFEJTE5JURCJUZCJTA3
http://www.ysgroup.com.tw/download.php?JUI5JUY5JURFTCVGQ0RBJUUwJTIxNiUxNCVCRkwlRDIlRTklRTclOUV6JTA3YiVENCU1RSVEQjdqJTlFJTNGJTFEJTE5JURCJUZCJTA3
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4829OxtBnv70k17zHvu9lxtD7SSSSSS--
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4829OxtBnv70k17zHvu9lxtD7SSSSSS--
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4829OxtBnv70k17zHvu9lxtD7SSSSSS--
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Containment: Collect leaking and spilled liquid in sealable containers as far as possible.[4][5]
o Absorption: Absorb the remaining liquid with sand or an inert absorbent material.[4][5]

» Disposal: Store and dispose of the absorbed material according to local regulations.[4][5]

Health Hazard Information

Exposure Route Symptoms and Effects

Inhalation May cause drowsiness or dizziness.
Skin Contact May cause skin irritation.[3]

Eye Contact Causes serious eye irritation/damage.[3]
Ingestion Harmful if swallowed.
Prolonged/Repeated Exposure Causes damage to organs.

First Aid Measures

Exposure Route First Aid Instructions

) Remove the person to fresh air. If feeling unwell,
Inhalation ] ]
seek medical attention.[2]

Take off immediately all contaminated clothing.
) Rinse the affected areas with water or shower.
Skin Contact Lo :
[1] If skin irritation or a rash occurs, get medical

advice/attention.[2]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing.[2]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a doctor or Poison Control Center

immediately.[1]

PPE Selection Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1615&p_version=1&p_lang=en
https://www.inchem.org/documents/icsc/icsc/eics1615.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1615&p_version=1&p_lang=en
https://www.inchem.org/documents/icsc/icsc/eics1615.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1615&p_version=1&p_lang=en
https://www.inchem.org/documents/icsc/icsc/eics1615.htm
http://www.ysgroup.com.tw/download.php?JUI5JUY5JURFTCVGQ0RBJUUwJTIxNiUxNCVCRkwlRDIlRTklRTclOUV6JTA3YiVENCU1RSVEQjdqJTlFJTNGJTFEJTE5JURCJUZCJTA3
http://www.ysgroup.com.tw/download.php?JUI5JUY5JURFTCVGQ0RBJUUwJTIxNiUxNCVCRkwlRDIlRTklRTclOUV6JTA3YiVENCU1RSVEQjdqJTlFJTNGJTFEJTE5JURCJUZCJTA3
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4829OxtBnv70k17zHvu9lxtD7SSSSSS--
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4829OxtBnv70k17zHvu9lxtD7SSSSSS--
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4829OxtBnv70k17zHvu9lxtD7SSSSSS--
https://www.echemi.com/sds/ethyleneglycolmono-tert-butylether-pid_Rock21292.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process for selecting the appropriate
Personal Protective Equipment (PPE) when handling 2-tert-Butoxyethanol.

Hazard Assessment

Start: Handling
2-tert-Butoxyethanol

Assess Task-Specific Hazards:
- Potential for splashing?
- Vapor/aerosol generation?
- Fire/explosion risk?

Is there a risk of
inhalation exposure?

fo
l PPE Selection

Wear Chemical Resistant Gloves
and Protective Clothing

/

P

Use Full-Face Respirator Standard ventilation sufficient

\

Wear Tightly-Fitting
Safety Goggles

inal Check & Actio,

Final PPE Check:
- Goggles
- Gloves
- Clothing
- Respirator (if needed)

Proceed with Task
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Caption: PPE Selection Workflow for 2-tert-Butoxyethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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